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Technical Support Center: MOG Peptide 35-55

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, stability, and handling of
reconstituted Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55.

Frequently Asked Questions (FAQS)

1. How should lyophilized MOG peptide 35-55 be stored?

Lyophilized MOG peptide 35-55 is stable at room temperature for several days to weeks,
making it suitable for standard shipping conditions.[1] For short-term storage, refrigeration at
4°C is acceptable.[1] However, for long-term storage, it is highly recommended to store the
lyophilized powder at -20°C or -80°C, which can preserve its integrity for months to years.[1][2]
Peptides should also be protected from intense light.[1]

2. What is the recommended procedure for reconstituting MOG peptide 35-55?

It is recommended to reconstitute the lyophilized peptide in sterile, purified water, saline, or a
buffer with a pH between 5 and 7.[1][3][4] For applications requiring organic solvents, DMSO
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can also be used.[5] To aid dissolution, especially for higher concentrations, the tube can be
warmed to 37°C for 10-15 minutes and gently sonicated in an ultrasonic bath.[5][6][7]

3. What is the stability of reconstituted MOG peptide 35-55 in solution?

Peptides in solution are significantly less stable than their lyophilized counterparts.[1] The
stability of the reconstituted peptide depends on the storage temperature and the solvent used.
To minimize degradation, it is crucial to aliquot the peptide solution into single-use volumes to
avoid repeated freeze-thaw cycles.[1][4][7][8]

4. Can reconstituted MOG peptide 35-55 be stored at 4°C?

For short-term storage, reconstituted MOG peptide 35-55 can be kept at 4°C for 1 to 2 weeks.
[11[3]

5. How should reconstituted MOG peptide 35-55 be stored for the long term?

For long-term storage, aliquots of the reconstituted peptide should be frozen at -20°C or, for
even greater stability, at -80°C.[1][7][8] At -20°C, the solution is generally stable for 3-4 months,
while at -80°C, it can be stored for up to a year.[1][9]

6. What factors can affect the stability of MOG peptide 35-55?
Several factors can influence the stability of the peptide:

e Amino Acid Composition: Peptides containing amino acids such as Cysteine, Methionine,
Tryptophan, Asparagine, Glutamine, and Tyrosine are more prone to degradation through
oxidation, deamidation, and hydrolysis.[1]

o Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the peptide.[1][3][4][7][8]
Aliquoting the stock solution is essential to prevent this.

e pH: An optimal pH range of 5-7 is recommended for peptide solutions to maintain stability.[1]

o Contamination: Use of sterile solvents and proper handling techniques are crucial to prevent
microbial contamination, which can lead to peptide degradation.[2]
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving the
Peptide

The peptide may have low

solubility in the chosen solvent.

Warm the solution gently (e.g.,
37°C for 10-15 minutes) and/or
use an ultrasonic bath to aid
dissolution.[5][6][7] Consider
using a different solvent, such
as sterile water or DMSO for

higher concentrations.[5]

Inconsistent Experimental

Results (e.g., in EAE induction)

Peptide degradation due to

improper storage or handling.

Ensure the peptide has been
stored correctly in its
lyophilized form (-20°C or
-80°C). After reconstitution,
confirm it was aliquoted and
stored at -20°C or -80°C,
avoiding multiple freeze-thaw
cycles.[1][7][8]

Variability in emulsion

preparation for EAE.

A thorough and stable
emulsion with Complete
Freund's Adjuvant (CFA) is
critical for successful EAE
induction.[10] Ensure proper
mixing technique. The stability
of the MOG-CFA emulsion is
limited; it is best to prepare it
fresh before each

immunization.[11]

Peptide Aggregation

The peptide concentration may
be too high, or the pH of the

solution may not be optimal.

Some studies have noted
aggregation behavior,
particularly with modified MOG
peptides.[12][13][14] If
aggregation is suspected, try
diluting the peptide solution
further. Ensure the pH of the
reconstitution buffer is within

the optimal range of 5-7.[1]
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If the peptide has been stored
for an extended period,
especially in solution, its
) ] o The peptide may have biological activity may be
Loss of Biological Activity i ) ] ]
degraded over time. compromised. It is advisable to
use a fresh vial of peptide or a
newly prepared stock solution

for critical experiments.

Data Presentation

Table 1: Recommended Storage Conditions for MOG Peptide 35-55

Storage .
Form Duration Notes
Temperature
N Suitable for
Lyophilized Room Temperature Several days to weeks o
shipping[1]
4°C Short-term
Recommended for
-20°C or -80°C Months to years long-term storage[1]
[2]
) For short-term use[1]
Reconstituted 4°C 1-2 weeks 3]
Aliguot to avoid
-20°C 3-4 months freeze-thaw cycles[1]
[9]
Aliquot to avoid
-80°C Up to 1 year freeze-thaw cycles[1]

[9]

Experimental Protocols

Protocol 1: Reconstitution of MOG Peptide 35-55
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» Allow the lyophilized peptide vial to equilibrate to room temperature before opening to
prevent condensation.

o Add the desired volume of sterile, purified water or an appropriate sterile buffer (pH 5-7) to
the vial to achieve the target concentration (e.g., 1-2 mg/mL).[7][10]

» Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.[7] For peptides that
are difficult to dissolve, incubating at 37°C for 10-15 minutes may be beneficial.[6]

e Once dissolved, aliquot the peptide solution into single-use, sterile microcentrifuge tubes.

» Store the aliquots at -20°C or -80°C for long-term storage.[1]

Protocol 2: Preparation of MOG 35-55/CFA Emulsion for EAE Induction

This protocol is a general guideline and may need to be optimized for specific experimental
requirements.

o Reconstitute lyophilized MOG 35-55 peptide in sterile saline or water to a concentration of 2
mg/mL.[10][15] This stock solution can be stored at -20°C.[10][15]

e On the day of immunization, dilute the MOG 35-55 stock solution to a final concentration of 1
mg/mL with sterile saline.[15]

o Prepare a Complete Freund's Adjuvant (CFA) solution containing Mycobacterium
tuberculosis (e.g., 2 mg/mL).[10]

o To create the emulsion, draw equal volumes of the 1 mg/mL MOG 35-55 solution and the
CFA solution into two separate syringes.[10]

o Connect the two syringes using a three-way stopcock or a Luer lock connector.

o Forcefully pass the contents back and forth between the syringes for at least 10 minutes to
create a stable, white, viscous emulsion.[10]

» To test the stability of the emulsion, drop a small amount into a beaker of water. A stable
emulsion will form a cohesive drop that does not disperse.[11]
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+ The emulsion should be used immediately for immunization. Some sources suggest it can be
stored for a few hours at 4°C.[16]

Visualizations

Temperature

Storage Options 4°C
Short-term Storage
(1-2 weeks)

Long-term Storage
(3-4 months)

Peptide Preparation -20°C

Start: Lyophilized MOG 35-55 Reconstitute in sterllg solvent Aliguot into single-use tubes
(e.g., water, saline)

-80°C

Option 3
Extended Long-term Storage

(up to 1 year)

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for MOG peptide 35-55 reconstitution and storage.
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Issue Encountered

eg. eg.

Common Problems

Poor Dissolution Inconsistent Results Visible Aggregation
Potential Solutions
Wi o - Verify storage conditions . : .
arm (37°C) and/or sonicate (temp, aliquots) Use freshly prepared emulsion Dilute solution / Check pH
Start: Reconstituted MOG 35-55 Prepare Complete Freund's Adjuvant (CFA)

/

Emulsify MOG 35-55 with CFA
(2:1 ratio)

Unstable
re-emulsify)

Check Emulsion Stability

Stable

Immunize Animal Model
(e.g., C57BL/6 mice)

EAE Development Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Long-term storage and stability of reconstituted MOG
peptide 35-55]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15952585/docs#long-term-storage-and-stability-of-
reconstituted-mog-peptide-35-55]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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